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Compound of Interest

Compound Name:
3-Methyl-5-phenylisoxazole-4-

carboxylic acid

Cat. No.: B091636 Get Quote

CAS Number: 17153-21-8

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 3-Methyl-5-phenylisoxazole-4-
carboxylic acid (CAS No. 17153-21-8), a heterocyclic compound of interest in medicinal

chemistry and drug discovery. This document collates available physicochemical data and

outlines general synthetic and analytical methodologies relevant to its class of compounds.

Due to the limited publicly available data specifically for this isomer, this guide also references

its closely related isomer, 5-Methyl-3-phenylisoxazole-4-carboxylic acid, to provide broader

context on the potential properties and applications of this chemical scaffold, with clear

distinctions made between the two. This guide is intended to serve as a foundational resource

for researchers and professionals engaged in the study and application of isoxazole

derivatives.

Introduction
Isoxazole derivatives are a prominent class of heterocyclic compounds that have garnered

significant attention in the fields of medicinal chemistry and materials science. Their versatile

chemical nature and diverse biological activities have led to their incorporation into numerous

pharmacologically active agents. This guide focuses specifically on 3-Methyl-5-
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phenylisoxazole-4-carboxylic acid, an isomer within this important chemical family. While

detailed research on this particular compound is sparse, its structural motifs suggest potential

applications as a synthetic intermediate and a candidate for biological screening.

Physicochemical Properties
The fundamental physicochemical properties of 3-Methyl-5-phenylisoxazole-4-carboxylic
acid are summarized in the table below. This data is essential for its handling, characterization,

and application in experimental settings.

Property Value Source

CAS Number 17153-21-8 N/A

Molecular Formula C₁₁H₉NO₃ N/A

Molecular Weight 203.19 g/mol N/A

Appearance Solid (predicted) N/A

Melting Point 189°C N/A

Boiling Point 362.1°C at 760 mmHg N/A

InChI Key
GLNQCTGGLIXRRJ-

UHFFFAOYSA-N
N/A

SMILES
CC1=NOC(=C1C(=O)O)C2=C

C=CC=C2
N/A

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 3-Methyl-5-
phenylisoxazole-4-carboxylic acid are not readily available in the public domain. However, a

general synthetic approach for isoxazole-4-carboxylic acids can be conceptualized based on

established organic chemistry principles.

General Synthetic Workflow
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The synthesis of isoxazole derivatives often involves the cycloaddition of a nitrile oxide with an

alkyne or the reaction of a hydroxylamine with a β-ketoester or a related 1,3-dicarbonyl

compound. A plausible, though not experimentally verified, workflow for the synthesis and

purification of 3-Methyl-5-phenylisoxazole-4-carboxylic acid is depicted below.
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Caption: A generalized workflow for the synthesis, purification, and analysis of isoxazole

carboxylic acids.

Biological Activity and Potential Applications
Specific biological activity data for 3-Methyl-5-phenylisoxazole-4-carboxylic acid is not

extensively reported in current literature. However, the broader class of isoxazole derivatives

has been shown to exhibit a wide range of pharmacological effects, including but not limited to:

Anti-inflammatory activity: The related compound Leflunomide, which features a 5-

methylisoxazole-4-carboxamide core, is an immunomodulatory drug.

Antimicrobial properties: Various isoxazole-containing compounds have been investigated for

their antibacterial and antifungal activities.

Enzyme inhibition: For instance, derivatives of 5-phenylisoxazole-3-carboxylic acid have

been identified as potent inhibitors of xanthine oxidase.[1]

Given these precedents, 3-Methyl-5-phenylisoxazole-4-carboxylic acid represents a scaffold

of interest for screening in various biological assays to explore its potential therapeutic

applications.

Hypothetical Drug Discovery and Development Pathway
Should initial screenings indicate promising biological activity, a typical drug discovery and

development pathway would be initiated. The following diagram illustrates a simplified, logical

flow for this process.
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Caption: A simplified representation of a drug discovery and development pipeline.

Safety and Handling
Based on available safety data for similar compounds, 3-Methyl-5-phenylisoxazole-4-
carboxylic acid should be handled with care in a laboratory setting. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.
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Work should be conducted in a well-ventilated area or under a fume hood. For detailed safety

information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
3-Methyl-5-phenylisoxazole-4-carboxylic acid is a chemical entity with potential for further

investigation in the realms of synthetic and medicinal chemistry. While specific experimental

data for this isomer remains limited, the broader importance of the isoxazole scaffold suggests

that it could serve as a valuable building block for the development of novel compounds with

diverse applications. Further research is warranted to fully elucidate its synthetic routes,

physicochemical properties, and biological activities. This guide serves as a starting point for

researchers interested in exploring the potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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